Cas no 1351647-23-8 (1-(2,6-difluorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea
• CAS No: 1351647-23-8
• MF: C₂₀H₁₉F₂N₃O
• MW: 355.38117146492
• CID: 5977248
• PubChem ID: 71792822
• Update Time: 2025-08-04

1-(2,6-difluorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea
• 1-(2,6-difluorophenyl)-3-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]urea
• VU0540181-1
• AKOS024542928
• 1-(2,6-difluorophenyl)-3-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)urea
• 1-(2,6-difluorophenyl)-3-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]urea
• F6244-3070
• 1351647-23-8

• Inchi： 1S/C20H19F2N3O/c21-17-8-5-9-18(22)19(17)24-20(26)23-11-3-4-12-25-13-10-15-6-1-2-7-16(15)14-25/h1-2,5-9H,10-14H2,(H2,23,24,26)
• InChI Key： CXQIQZSNEYNPOW-UHFFFAOYSA-N
• SMILES： N(C1=C(F)C=CC=C1F)C(NCC#CCN1CCC2=C(C1)C=CC=C2)=O

Computed Properties

• Exact Mass: 355.14961856g/mol
• Monoisotopic Mass: 355.14961856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-(2,6-difluorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea

1-(2,6-Difluorophenyl)-3-[4-(1,2,3,4-Tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]urea: A Comprehensive Overview

The compound with CAS No 1351647-23-8, commonly referred to as 1-(2,6-difluorophenyl)-3-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development.

Urea derivatives have long been recognized for their versatility in chemical synthesis and biological activity. The presence of a difluorophenyl group in this compound introduces electronic and steric effects that can significantly influence its reactivity and bioavailability. Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacokinetic properties of drugs, making this compound a promising candidate for further exploration in therapeutic applications.

The tetrahydroisoquinoline moiety within the structure is another key feature that contributes to the compound's unique properties. Tetrahydroisoquinolines are known for their ability to act as templates for constructing complex molecular architectures. In this case, the integration of a butynyl group further enhances the molecule's rigidity and potential for forming specific hydrogen bonding networks. This combination of structural elements has been shown to improve the compound's stability and solubility, which are critical factors in drug delivery systems.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through a combination of palladium-catalyzed cross-coupling reactions and iterative hydrogenation techniques. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product. Such advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects against several key enzymes involved in inflammatory pathways. These findings suggest that it could serve as a lead compound for developing novel anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level.

From a materials science perspective, the rigid backbone of this compound and its ability to form ordered assemblies make it an attractive candidate for applications in organic electronics. Recent research has explored its potential as a building block for constructing π-conjugated systems with tailored electronic properties. Such systems hold promise for advancing technologies such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 1-(2,6-difluorophenyl)-3-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]urea represents a fascinating intersection of chemical synthesis and functional diversity. Its unique structural features and promising biological activity position it as a valuable asset in both medicinal chemistry and materials science research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of innovative therapeutic agents and advanced materials.